Cas no 20839-34-3 (METHYL CIS-5-EICOSENOATE)

• Product Name: METHYL CIS-5-EICOSENOATE
• CAS No: 20839-34-3
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 910651
• PubChem ID: 14389989
• Update Time: 2025-10-29

METHYL CIS-5-EICOSENOATE Chemical and Physical Properties

Names and Identifiers

• METHYL CIS-5-EICOSENOATE
• Methyl 5-cis-eicosenoate
• 5-eicosenoic acid methyl ester
• CIS-5-EICOSENOIC ACID METHYL ESTER
• cis-5-Eicosensaeure-methylester
• Methyl 5-cis-eicosenoate1000µg
• Methyl-cis-5-eicosenoat
• methyl (Z)-icos-5-enoate
• 20839-34-3
• 5-Eicosenoic acid, methyl ester, (5Z)-
• Methyl 5(Z)-Eicosenoate
• DB-220871
• Q63392585
• DCELZGFMHKOOJH-MSUUIHNZSA-N
• SCHEMBL11011530
• methyl 5-eicosenoate
• (Z)-Methyl icos-5-enoate

• MDL： MFCD00133187
• Inchi： 1S/C21H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h16-17H,3-15,18-20H2,1-2H3/b17-16-
• InChI Key： DCELZGFMHKOOJH-MSUUIHNZSA-N
• SMILES： O(C)C(CCC/C=C\CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 324.30300
• Monoisotopic Mass: 324.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 6.97710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on METHYL CIS-5-EICOSENOATE

Introduction to Methyl CIS-5-Eicoenoate (CAS No. 20839-34-3)

Methyl CIS-5-EICOSENOATE, with the chemical formula C₂₁H₃₄O₂ and CAS number 20839-34-3, is a naturally occurring compound that has garnered significant attention in the field of chemical and biomedical research. This compound, classified as a fatty acid ester, exhibits unique structural and functional properties that make it a subject of interest for various applications, particularly in pharmaceuticals and biotechnology.

The molecular structure of Methyl CIS-5-Eicoenoate features a long hydrocarbon chain with a double bond at the fifth carbon position, contributing to its cis configuration. This specific arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity, which are critical for its potential use in synthetic chemistry and drug development. The compound's stereochemistry, particularly the CIS configuration of the double bond, plays a pivotal role in its biological interactions and metabolic pathways.

In recent years, Methyl CIS-5-Eicoenoate has been studied for its potential pharmacological effects. Research indicates that this compound may have anti-inflammatory and analgesic properties, making it a candidate for developing novel therapeutic agents. The anti-inflammatory potential of Methyl CIS-5-Eicoenoate is attributed to its ability to modulate cytokine production and inhibit inflammatory pathways. These findings have sparked interest in exploring its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promise in preclinical studies as a modulator of lipid metabolism. Studies suggest that Methyl CIS-5-Eicoenoate can influence cholesterol levels and enhance the activity of key enzymes involved in fatty acid oxidation. This makes it a valuable candidate for investigating potential treatments for hyperlipidemia and related metabolic disorders. The ability of this compound to interact with lipid pathways highlights its significance in understanding and managing metabolic diseases.

The biosynthetic pathways involving Methyl CIS-5-Eicoenoate are also of considerable interest. Research has identified that this compound is produced through the elongation of fatty acids by specific enzymatic mechanisms. Understanding these biosynthetic routes can provide insights into how Methyl CIS-5-Eicoenoate is integrated into cellular processes and how it can be manipulated for therapeutic purposes. This knowledge is crucial for developing strategies to enhance the production of this compound through microbial fermentation or synthetic biology approaches.

From a synthetic chemistry perspective, Methyl CIS-5-Eicoenoate serves as an important intermediate in the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Chemists have leveraged this compound to develop novel scaffolds for drug discovery programs, demonstrating its versatility as a building block in medicinal chemistry.

The safety profile of Methyl CIS-5-Eicoenoate has been assessed through various toxicological studies. Preliminary findings indicate that the compound exhibits low toxicity at tested doses, suggesting its potential for safe use in therapeutic applications. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile and establish appropriate dosage guidelines. These studies are essential for ensuring that Methyl CIS-5-Eicoenoate can be safely incorporated into clinical trials and eventually into pharmaceutical formulations.

In conclusion, Methyl CIS-5-Eicoenoate (CAS No. 20839-34-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, biological activities, and synthetic utility make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of this compound's properties and functions, it is expected that Methyl CIS-5-Eicoenoate will play an increasingly important role in addressing various health challenges.